Cas no 928119-46-4 (2-Nitro-benzene-1,4-dioxyacetic acid dihydrate)
928119-46-4 structure
Product Name:2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
CAS No:928119-46-4
MF:C10H13NO10
MW:307.210923910141
CID:2815981
PubChem ID:71445212
Update Time:2025-04-21
2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 928119-46-4
- DTXSID30853783
- 2-nitro-benzene-1,4-dioxyacetic acid dihydrate
- 2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid--water (1/2)
- 2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
-
- Inchi: 1S/C10H9NO8.2H2O/c12-9(13)4-18-6-1-2-8(19-5-10(14)15)7(3-6)11(16)17;;/h1-3H,4-5H2,(H,12,13)(H,14,15);2*1H2
- InChI Key: LGCLRAJMSYOWID-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)O.O.O
Computed Properties
- Exact Mass: 307.05394561Da
- Monoisotopic Mass: 307.05394561Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 352
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
928119-46-4 (2-Nitro-benzene-1,4-dioxyacetic acid dihydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent